2-Chloro-N1-methylbenzene-1,4-diamine
Overview
Description
“2-Chloro-N1-methylbenzene-1,4-diamine” is a chemical compound with the molecular formula C7H9ClN2 . It is used as a building block for synthesizing various organic compounds, such as pharmaceuticals, dyes, and polymers.
Molecular Structure Analysis
The InChI code for “2-Chloro-N1-methylbenzene-1,4-diamine” is 1S/C7H9ClN2/c1-10-7-3-2-5(9)4-6(7)8/h2-4,10H,9H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“2-Chloro-N1-methylbenzene-1,4-diamine” has a molecular weight of 156.61 . It is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Synthesis and Thermal Properties
A series of polyimides with azomethine functionality, synthesized using aromatic diamines including a variant of 2-Chloro-N1-methylbenzene-1,4-diamine, demonstrated notable properties for high-performance engineering plastics. These polyimides were amorphous, soluble in various solvents, and displayed high thermal stability, making them attractive for engineering applications (Iqbal, Khosa, Jamal, & Hamid, 2015).
Densities and Viscosities in Solvents
Research on the densities and viscosities of diaminotoluene, a compound similar to 2-Chloro-N1-methylbenzene-1,4-diamine, in various solvents indicated significant solute-solvent and solute-solute interactions. This study is crucial for understanding the behavior of such compounds in different solvents (Zhu, Han, Liu, & Ma, 2014).
High-Pressure Reactions
The reaction of a compound similar to 2-Chloro-N1-methylbenzene-1,4-diamine with tetrachloronitrobenzene under high pressure yielded products with varied ratios, indicating potential for controlled chemical synthesis under specific conditions (Ibata, Zou, & Demura, 1995).
Chlorination Reactions
The chlorination of 4-methylbenzene-1,2-diamine, similar to 2-Chloro-N1-methylbenzene-1,4-diamine, led to the formation of complex chlorinated products, showcasing the reactivity of such compounds in chlorination reactions (Calvert, Hartshorn, Robinson, & Wright, 1992).
Fabrication of Polyimides for Gas Separation
Innovative polyimides derived from diamines like 2-Chloro-N1-methylbenzene-1,4-diamine have been characterized for use in gas separation applications. These polymers displayed excellent solubility, thermal stability, and mechanical properties, making them suitable for high-performance applications (Dinari, Ahmadizadegan, & Asadi, 2015).
Anti-inflammatory Potential
A study on a similar compound, N1-benzyl-4-methylbenzene-1,2-diamine, indicated its potential as an anti-inflammatory agent by inhibiting nitric oxide production in macrophages. This suggests possible pharmaceutical applications for related compounds (Shin et al., 2005).
Safety and Hazards
properties
IUPAC Name |
2-chloro-1-N-methylbenzene-1,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-10-7-3-2-5(9)4-6(7)8/h2-4,10H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCGOCWBIFFICFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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